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Compound of Interest

Compound Name: Indan-5-carbaldehyde

Cat. No.: B1583184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Indan-5-carbaldehyde
(CAS RN: 30084-91-4), a key intermediate in various research and development applications.

The following sections detail the hazardous properties, necessary precautions, and emergency

procedures to ensure the safe use of this compound in a laboratory or manufacturing setting.

Hazard Identification and Classification
Indan-5-carbaldehyde is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2] It is crucial to

understand and mitigate the risks associated with its handling.

Table 1: GHS Classification[1][2]
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Acute Toxicity, Inhalation Category 4

Specific target organ toxicity — Single exposure Category 3 (Respiratory tract irritation)

Pictogram:

alt text

Signal Word: Warning[1][2]

Hazard Statements:[1][2]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of Indan-5-carbaldehyde is

essential for its safe storage and handling.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Formula C10H10O [3][4][5]

Molecular Weight 146.19 g/mol [3][4][5]

Appearance Colorless to light yellow liquid [5]

Melting Point 255-257 °C [5]

Boiling Point 146.0-147.5 °C @ 29 Torr [5]

Density 1.122 ± 0.06 g/cm3 (Predicted) [5]

CAS Number 30084-91-4 [1][3][4][5]

EINECS Number 250-036-8 [3][5]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with Indan-5-carbaldehyde to

minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.[2][6][7]

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.[7] Use a face shield where

splashing is possible.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile,

neoprene). Wear a lab coat or chemical-

resistant apron.[6]

Respiratory Protection

Use in a well-ventilated area.[2][8] If ventilation

is inadequate, use a NIOSH-approved respirator

with an organic vapor cartridge.

Hand Protection Wash hands thoroughly after handling.[2][8]

Engineering Controls
Engineering controls are the most effective way to minimize exposure.

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[8]

Eye Wash Stations and Safety Showers: Ensure easy access to emergency eye wash

stations and safety showers.

Storage
Proper storage is crucial to maintain the stability of the compound and prevent hazardous

situations.

Conditions: Store in a cool, dry, and well-ventilated area.[2][8][9]

Containers: Keep container tightly closed.[2][8][9]

Incompatibilities: Keep away from heat, sparks, and open flames.[9]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Table 4: First-Aid Measures[2][8]

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses, if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE and contain the

spill with an inert absorbent material. Collect the absorbed material in a sealed container for

proper disposal.

Logical Workflow for Handling Hazardous
Chemicals
The following diagram illustrates a logical workflow for the safe handling of hazardous

chemicals like Indan-5-carbaldehyde.
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Preparation

Handling

Post-Handling

Emergency Response

Review Safety Data Sheet (SDS)

Assess Risks

Select Appropriate PPE

Prepare Engineering Controls (e.g., Fume Hood)

Don PPE

Proceed to Handling

Handle Chemical in Designated Area

Minimize Quantities Used Spill or Exposure Occurs

Label all Containers

Decontaminate Work Area

Complete Handling

Properly Store or Dispose of Chemical

Remove and Clean/Dispose of PPE

Wash Hands Thoroughly

Follow Emergency Procedures (Spill Kit / First Aid)

Notify Supervisor / Emergency Services

Document Incident

Click to download full resolution via product page

Caption: Workflow for Safe Chemical Handling
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Disclaimer: This document is intended as a guide and does not replace a formal risk

assessment. Always consult the most current Safety Data Sheet (SDS) for Indan-5-
carbaldehyde and follow all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1583184?utm_src=pdf-body
https://www.benchchem.com/product/b1583184?utm_src=pdf-body
https://www.benchchem.com/product/b1583184?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Indanecarboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Indanecarboxaldehyde
https://www.guidechem.com/encyclopedia/es/indan-5-carboxaldehyde-dic64688.html
https://www.cookechem.com/Detail/M3236435.htm
https://www.scbt.com/p/indan-5-carbaldehyde-30084-91-4
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0205588_EN.htm
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://edis.ifas.ufl.edu/publication/PI061
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25115.pdf
https://www.fishersci.com/store/msds?partNumber=AC427171000&countryCode=US&language=en
https://www.benchchem.com/product/b1583184#indan-5-carbaldehyde-safety-and-handling-precautions
https://www.benchchem.com/product/b1583184#indan-5-carbaldehyde-safety-and-handling-precautions
https://www.benchchem.com/product/b1583184#indan-5-carbaldehyde-safety-and-handling-precautions
https://www.benchchem.com/product/b1583184#indan-5-carbaldehyde-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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